4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol

• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol
• InChI: InChI=1S/C22H25N3O2/c1-12-7-6-8-14-17-9-13(2)24-25(17)21(23-20(12)14)15-10-16(22(3,4)5)19(27)11-18(15)26/h6-11,21,24,26-27H,1-5H3
• InChI Key: WFOYSHVUCQQZON-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=CC(=C(C=C4O)O)C(C)(C)C)C

Description

4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol, also known as DBHQ, is a chemical compound that has been widely used in scientific research. DBHQ is a phenol derivative that has been synthesized by various methods, and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol acts as an antioxidant by donating a hydrogen atom to free radicals, thereby preventing the oxidation of lipids and proteins. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has been found to be effective in scavenging various free radicals, including superoxide anion radical, hydroxyl radical, and peroxyl radical. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol also has metal chelating properties, which can prevent the formation of free radicals by inhibiting the Fenton reaction.
Biochemical and Physiological Effects:
4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has been found to have various biochemical and physiological effects. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has been found to reduce the level of oxidative stress in cells, and to improve the antioxidant capacity of cells. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has also been found to have anti-inflammatory effects, and has been shown to reduce the production of pro-inflammatory cytokines. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has been found to have neuroprotective effects, and has been shown to protect neurons from oxidative damage.

Advantages and Limitations for Lab Experiments

4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has several advantages as a research tool. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol is a stable compound that can be easily synthesized and purified. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol is also a relatively inexpensive compound, which makes it a cost-effective research tool. However, 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has some limitations as a research tool. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has low solubility in water, which can limit its use in aqueous systems. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol can also undergo oxidation itself, which can limit its effectiveness as an antioxidant.

Future Directions

There are several potential future directions for research on 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol. One potential direction is to investigate the potential of 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol as a therapeutic agent for various diseases, such as neurodegenerative diseases and inflammatory diseases. Another potential direction is to develop new methods for synthesizing 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol, to improve the yield and purity of the compound. Additionally, further research is needed to fully understand the mechanism of action of 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol, and to identify any potential side effects or toxicity associated with its use.
In conclusion, 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol is a versatile compound that has been widely used in scientific research as an antioxidant and stabilizer. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has several advantages as a research tool, and has potential for future therapeutic applications. However, further research is needed to fully understand the mechanism of action and potential limitations of 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol.

Synthesis Methods

4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol can be synthesized by various methods, including the reaction of 4-tert-butyl-1,2-dihydroxybenzene with 2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline in the presence of a catalyst. The yield of 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and the amount of catalyst used.

Scientific Research Applications

4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has been widely used in scientific research as an antioxidant and a stabilizer for various materials. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has been found to be effective in preventing the oxidation of lipids and proteins, and has been used in the food industry to prevent the spoilage of food products. 4-tert-butyl-6-(2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazolin-5-yl)benzene-1,3-diol has also been used as a stabilizer for rubber, plastics, and other materials, to prevent degradation due to oxidation.